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Abstract
This document provides a comprehensive technical overview of the tetrapeptide Val-Gly-Ser-
Glu (VGSE). It details its function as an Eosinophil Chemotactic Factor of Anaphylaxis (ECF-A)

and its primary characterized activity: the enhancement of complement and Fc receptors on

eosinophils. This guide synthesizes available quantitative data, provides a detailed

experimental protocol for assessing its biological activity, and presents visual representations of

its functional pathway and experimental workflow.

Core Identity and Function
The Val-Gly-Ser-Glu (VGSE) sequence is a naturally occurring tetrapeptide identified as a

component of the Eosinophil Chemotactic Factor of Anaphylaxis (ECF-A). Its principal and

most well-documented biological function is the selective modulation of human eosinophil

activity. Specifically, VGSE has been shown to dose-dependently increase the number of

human eosinophils forming rosettes with complement-coated particles, indicating an

enhancement of complement receptors on the cell surface.

Quantitative Data
The biological activity of Val-Gly-Ser-Glu has been primarily quantified through in vitro

chemotaxis and rosette formation assays. The following table summarizes the key quantitative
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findings from the scientific literature.

Parameter Organism/Cell Type Value Reference

Peak In Vitro

Chemotactic Activity
Human Eosinophils 3 x 10⁻⁸ M to 10⁻⁶ M [1]

Eosinophil

Accumulation in Skin

(in vivo)

Human
Significant at 10⁻⁴ M

and 10⁻⁶ M
[2]

Eosinophil Fc

Receptor

Enhancement

Rat and Human

Eosinophils

Qualitatively

demonstrated
[3]

Mechanism of Action
The precise signaling pathway initiated by the direct binding of Val-Gly-Ser-Glu to a specific

receptor has not been fully elucidated in the available literature. The primary mechanism of

action appears to be the enhancement of the function or surface expression of complement

(C3b) and Fc receptors on eosinophils. This leads to an increased capacity of eosinophils to

interact with opsonized particles and may contribute to their role in immune responses,

particularly against helminthic larvae.

The following diagram illustrates the proposed functional pathway of Val-Gly-Ser-Glu in

eosinophils.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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